N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H13ClFN3O2/c1-10-6-7-11(18)8-14(10)20-16(23)9-15-21-17(24-22-15)12-4-2-3-5-13(12)19/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: ZEZOQMRZUBKLBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CC2=NOC(=N2)C3=CC=CC=C3F
• Molecular Formula: C17H13ClFN3O2
• Molecular Weight: 345.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as CMOA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood. However, it has been proposed that N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide acts by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of cyclooxygenase enzymes, N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide reduces the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of proinflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in animal models of inflammation. N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has also been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, in animal models of neurological disorders. Furthermore, N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is also readily available and relatively inexpensive, making it a cost-effective option for researchers. However, one limitation of using N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is the development of more efficient synthesis methods for N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. Another area of interest is the investigation of the potential use of N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, the anticancer properties of N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide warrant further investigation, particularly in the development of novel cancer treatments.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 5-chloro-2-methylphenylamine with 2-fluorobenzoyl chloride in the presence of triethylamine to form an intermediate product. This intermediate product is then reacted with potassium hydroxide and 3-chloroperoxybenzoic acid to form the final product, N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. The synthesis method has been reported in various scientific journals, and the purity of the final product has been confirmed using spectroscopic techniques.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied extensively for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, N-(5-chloro-2-methylphenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have anticancer properties and has been studied for its potential use in cancer treatment.